Cas no 1235079-97-6 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide)
N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide
- N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2,5-dichlorobenzamide
- N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2,5-dichlorobenzamide
- N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide
- 1235079-97-6
- F5033-5246
- VU0631523-1
- AKOS024492337
-
- Inchi: 1S/C22H20Cl2N2O3/c23-16-5-6-18(24)17(12-16)21(27)25-13-14-7-9-26(10-8-14)22(28)20-11-15-3-1-2-4-19(15)29-20/h1-6,11-12,14H,7-10,13H2,(H,25,27)
- InChI Key: BQELZRSPQFDVJK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C(NCC1CCN(C(C2=CC3C=CC=CC=3O2)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 430.0850979g/mol
- Monoisotopic Mass: 430.0850979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 597
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 62.6Ų
N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-5246-2μmol |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-5μmol |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-10μmol |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-20μmol |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-1mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-2mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-3mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-4mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-5mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-5246-10mg |
N-{[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl}-2,5-dichlorobenzamide |
1235079-97-6 | 10mg |
$79.0 | 2023-09-10 |
N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide
Compound CAS No. 1235079-97-6: N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide
The compound with CAS number 1235079-97-6, known as N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide, is a highly specialized organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and recent advancements in its research.
The molecular structure of this compound is characterized by the presence of a benzofuran moiety, which is fused with a piperidine ring. The benzofuran group contributes to the molecule's aromaticity and stability, while the piperidine ring introduces flexibility and potential sites for functionalization. Additionally, the compound features a dichlorobenzamide group, which enhances its pharmacokinetic properties and bioavailability. These structural elements collectively make this compound a valuable candidate for drug development.
Recent studies have focused on the synthesis of this compound using advanced methodologies. Researchers have employed multi-component reactions and catalytic asymmetric synthesis to achieve high yields and enantioselectivity. These techniques not only simplify the synthesis process but also pave the way for large-scale production, making it more accessible for industrial applications.
In terms of applications, this compound has shown remarkable promise in the field of pharmaceutical research. It exhibits potent activity against various enzymes and receptors, making it a potential lead compound for treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, thereby highlighting its therapeutic potential.
Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role as a building block for constructing advanced materials with tailored properties, such as high conductivity and photostability.
The latest advancements in the research of this compound include its use in drug delivery systems. Scientists have incorporated it into nanoparticles and liposomes to enhance drug targeting and reduce side effects. These innovations underscore its versatility and broad applicability across diverse fields.
In conclusion, the compound with CAS number 1235079-97-6 represents a cutting-edge molecule with immense potential in both academic and industrial settings. Its unique structure, versatile applications, and promising biological activities continue to drive innovative research. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic interventions.
1235079-97-6 (N-{1-(1-benzofuran-2-carbonyl)piperidin-4-ylmethyl}-2,5-dichlorobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)